Pentane, 1,1,1,2,2,3,3,5,5,5-decafluoro-4-methyl-4-(trifluoromethyl)-

• CAS No.: 100645-99-6
• Molecular Formula: C7H3F13
• Molecular Weight: 334.08 g/mol
• IUPAC Name: 1,1,1,2,2,3,3,5,5,5-decafluoro-4-methyl-4-(trifluoromethyl)pentane
• InChI: InChI=1S/C7H3F13/c1-2(5(12,13)14,6(15,16)17)3(8,9)4(10,11)7(18,19)20/h1H3
• InChI Key: YYCWIWYZXFOZFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)C(F)(F)F

Description

Pentane, 1,1,1,2,2,3,3,5,5,5-decafluoro-4-methyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H3F13 and its molecular weight is 334.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pentane, 1,1,1,2,2,3,3,5,5,5-decafluoro-4-methyl-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pentane, 1,1,1,2,2,3,3,5,5,5-decafluoro-4-methyl-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl fluorosulfate (7.6 g, 0.0665 mol) was added dropwise at 0° to a stirred solution of tris(dimethylamino)sulfonium 1,1,1,3,3,4,4,5,5,5-decafluoro-2-(trifluoromethyl)-2-pentanide, prepared by dissolving 20.2 g (0.073 mol) of tris(dimethylamino)sulfonium difluorotrimethylsilicate and 20.0 g (0.0665 mol) of 1,1,1,3,4,4,5,5,5-nonafluoro-2-trifluoromethyl-2-pentene in 75 mL of benzonitrile. The reaction mixture was warmed at 25°, and the most volatile portion of the reaction mixture was distilled out under reduced pressure. The distillate was redistilled at atmospheric pressure to give 13.27 g (60%) of 3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentane as a colorless liquid: b.p. 88°-89°; 19F NMR (CCl3F) δ -67.7 ppm (t,t 6F), -81.1 ppm (t, 3F), -110.5 ppm (m, 2F) and -123.7 ppm (m, 2F); 1H NMR (CCl3F) δ 1.72 ppm. Anal. Calcd. for C7H3F13 : C, 25.17; H, 0.91; F, 73.93. Found: C, 24.88; H, 0.87; F, 73.64.